Cas no 2580252-82-8 (4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid)

4-{(Benzyloxy)carbonylamino}quinazoline-7-carboxylic acid is a versatile quinazoline derivative featuring both a benzyloxycarbonyl-protected amine and a carboxylic acid functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the Cbz-protected amine ensures selective reactivity, while the carboxylic acid moiety allows for further derivatization via amidation or esterification. Its quinazoline core is structurally significant in medicinal chemistry, often utilized in the design of kinase inhibitors and other therapeutic agents. The compound’s well-defined reactivity and stability make it suitable for use in controlled synthetic pathways, supporting research in drug discovery and heterocyclic chemistry.
4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid structure
2580252-82-8 structure
Product Name:4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid
CAS No:2580252-82-8
MF:C17H13N3O4
MW:323.302823781967
CID:5664806
PubChem ID:165892758
Update Time:2025-06-10

4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
    • 2580252-82-8
    • EN300-27723360
    • 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid
    • Inchi: 1S/C17H13N3O4/c21-16(22)12-6-7-13-14(8-12)18-10-19-15(13)20-17(23)24-9-11-4-2-1-3-5-11/h1-8,10H,9H2,(H,21,22)(H,18,19,20,23)
    • InChI Key: HMTWEBQNVHCQSQ-UHFFFAOYSA-N
    • SMILES: O(C(NC1=C2C=CC(C(=O)O)=CC2=NC=N1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 323.09060590g/mol
  • Monoisotopic Mass: 323.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 101Ų

4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27723360-0.05g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8 95.0%
0.05g
$719.0 2025-03-20
Enamine
EN300-27723360-0.1g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8 95.0%
0.1g
$755.0 2025-03-20
Enamine
EN300-27723360-0.25g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8 95.0%
0.25g
$789.0 2025-03-20
Enamine
EN300-27723360-0.5g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8 95.0%
0.5g
$823.0 2025-03-20
Enamine
EN300-27723360-1.0g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8 95.0%
1.0g
$857.0 2025-03-20
Enamine
EN300-27723360-2.5g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8 95.0%
2.5g
$1680.0 2025-03-20
Enamine
EN300-27723360-5.0g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8 95.0%
5.0g
$2485.0 2025-03-20
Enamine
EN300-27723360-10.0g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8 95.0%
10.0g
$3683.0 2025-03-20
Enamine
EN300-27723360-1g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8
1g
$857.0 2023-09-10
Enamine
EN300-27723360-5g
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
2580252-82-8
5g
$2485.0 2023-09-10

Additional information on 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid

Research Brief on 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid (CAS: 2580252-82-8) in Chemical Biology and Drug Discovery

The compound 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid (CAS: 2580252-82-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This quinazoline derivative is characterized by its unique structural features, including a benzyloxycarbonyl-protected amino group and a carboxylic acid functionality at the 7-position, which make it an attractive intermediate for the synthesis of biologically active molecules. Recent studies have explored its applications in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of 4-anilinoquinazoline derivatives, which exhibited potent inhibitory activity against EGFR mutations associated with non-small cell lung cancer. The study highlighted the importance of the carboxylic acid moiety for optimizing binding interactions with the kinase domain.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the modification of 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid to create novel compounds with activity against drug-resistant bacterial strains. The researchers found that derivatives bearing modifications at the 7-position showed enhanced penetration of bacterial membranes, suggesting that this scaffold could be valuable for addressing the growing challenge of antibiotic resistance.

From a chemical biology perspective, the compound has been utilized as a versatile building block in activity-based protein profiling (ABPP) studies. A 2023 Nature Chemical Biology paper described its incorporation into probes for identifying novel kinase substrates in cellular systems. The benzyloxycarbonyl protecting group was found to be particularly useful for subsequent deprotection and conjugation steps in probe development.

The synthetic accessibility of 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a scalable, green chemistry approach to its production, featuring a one-pot cascade reaction that significantly improved yield and reduced waste compared to traditional methods.

Looking forward, researchers anticipate that 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid will continue to play an important role in medicinal chemistry campaigns, particularly in fragment-based drug discovery where its well-defined pharmacophoric features can be exploited. Several pharmaceutical companies have included derivatives of this compound in their screening libraries for targeted protein degradation programs.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk